4-methoxy-N-(2-(6-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

• IUPAC Name: 4-methoxy-N-[2-[6-[2-oxo-2-[3-(trifluoromethyl)anilino]ethyl]sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide
• InChI: InChI=1S/C24H21F3N6O3S/c1-36-18-7-5-15(6-8-18)23(35)28-12-11-20-31-30-19-9-10-22(32-33(19)20)37-14-21(34)29-17-4-2-3-16(13-17)24(25,26)27/h2-10,13H,11-12,14H2,1H3,(H,28,35)(H,29,34)
• InChI Key: BTERUKSPTXMHOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCCC2=NN=C3N2N=C(C=C3)SCC(=O)NC4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C24H21F3N6O3S
• Molecular Weight: 530.5 g/mol
• CAS No.: 872995-79-4

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a methoxy group, an amine, a thioether, a triazole ring, a pyridazine ring, and a benzamide group.

Molecular Structure Analysis

The molecule contains a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms. It also contains a pyridazine ring, which is a six-membered ring with four carbon atoms and two nitrogen atoms.

Chemical Reactions Analysis

Triazoles are known to participate in a variety of chemical reactions, including nucleophilic substitutions and reductions. Benzamides can undergo hydrolysis to yield amines and carboxylic acids.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure, including the positions of the functional groups and the stereochemistry of the molecule.

Scientific Research Applications

Synthesis and Biological Activities

Synthesis of Novel Compounds

Research involves the synthesis of novel derivatives, including triazole and pyridazine derivatives, which are structurally similar to the compound . These compounds are synthesized through various chemical reactions and are characterized for their potential antimicrobial, antioxidant, and anticancer activities. The emphasis is on creating compounds that can serve as leads for further development in medicinal chemistry (Bektaş et al., 2010).

Antimicrobial Activities

Several studies have focused on synthesizing compounds to evaluate their antimicrobial potential against various microorganisms. This includes creating derivatives that are tested for their abilities to inhibit the growth of bacteria and fungi, indicating their potential as antimicrobial agents (Gilava et al., 2020).

Future Directions

The future research directions for this compound could include exploring its potential biological activities, optimizing its synthesis, and investigating its reactivity.